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Compound of Interest

Compound Name: 1,2-Diiodoethane

Cat. No.: B146647

For Immediate Implementation: This document provides essential safety protocols and
logistical plans for the handling and disposal of 1,2-diiodoethane, tailored for researchers,
scientists, and professionals in drug development. Adherence to these guidelines is critical for
ensuring laboratory safety and regulatory compliance.

Hazard Identification and Personal Protective
Equipment (PPE)

1,2-Diiodoethane is a hazardous substance that requires careful management. It is classified
as a skin and eye irritant and may cause respiratory irritation.[1][2] Inhalation, ingestion, and
skin contact should be avoided. Due to its sensitivity to light, moisture, and air, it must be
handled with appropriate precautions.

The following table summarizes the recommended Personal Protective Equipment (PPE) for
handling 1,2-diiodoethane.
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PPE Category

Specification

Rationale

Eye/Face Protection

Tightly fitting safety goggles
with side-shields or a face
shield.

To protect against splashes
and vapors that can cause

serious eye irritation.[1]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile).

To prevent skin contact, which

can cause irritation.[1]

Body Protection

A standard laboratory coat. For
larger quantities or risk of
splashing, a chemical-resistant

apron is recommended.

To protect skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH-approved respirator
with an organic vapor

cartridge.

Recommended when working
in areas with inadequate
ventilation or when the
potential for inhalation of dust

or vapors exists.[3]

Quantitative Data Summary

The following table provides key quantitative data for 1,2-diiodoethane. This information is

crucial for safe handling, storage, and experimental planning.
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Property Value Source
Molecular Formula C2Hal2 [2]
Molecular Weight 281.86 g/mol [2]

Light brown or brown
Appearance ) ) [2]
crystalline solid

Melting Point 80-82 °C [3]
Boiling Point 206 °C at 760 mmHg [2]
Density 2.132 g/mL at 25 °C [3]
Vapor Pressure 0.69 mmHg [1]
Flash Point Not applicable [3]
Occupational Exposure Limits )

No data available [1]
(OELs)

] Health: 2, Flammability: 1,

NFPA 704 Rating [4]

Instability: O

Operational Plan: Step-by-Step Handling Procedure

A systematic approach is essential for the safe handling of 1,2-diiodoethane. The following
workflow outlines the key steps from preparation to disposal.
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Figure 1. A logical workflow for the safe handling and disposal of 1,2-diiodoethane.
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Experimental Protocols

a. Preparation:

o Designate a Work Area: All handling of 1,2-diiodoethane should be conducted in a well-
ventilated area, preferably within a certified chemical fume hood.[1][5]

o Assemble PPE: Before handling the chemical, ensure all required personal protective
equipment is readily available and in good condition.

» Prepare Materials and Equipment: Have all necessary laboratory equipment, including spill
cleanup materials, accessible within the designated work area.

b. Handling:

» Dispensing: Carefully dispense the required amount of 1,2-diiodoethane, avoiding the
formation of dust and aerosols.[1] Use non-sparking tools.[1]

e Conducting the Experiment: Perform all experimental procedures within the chemical fume
hood to minimize inhalation exposure.

c. Cleanup and Decontamination:
e Glassware Decontamination:

o Rinse contaminated glassware three times with a suitable organic solvent (e.g., acetone or
ethanol) in which 1,2-diiodoethane is soluble.

o Collect all rinsate in a designated hazardous waste container.[4]

o Wash the glassware with laboratory detergent and water, followed by a thorough rinse with
deionized water.[4]

o Work Area Cleaning: Wipe down the work surface with a suitable solvent, followed by soap
and water.

Disposal Plan
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Proper disposal of 1,2-diiodoethane and any contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

o Waste Characterization: All waste containing 1,2-diiodoethane, including unused material,
contaminated absorbent materials, and disposable PPE, must be treated as hazardous
chemical waste.[4]

o Containerization: Collect all hazardous waste in a clearly labeled, sealed, and compatible
container.[4][6] The container should be stored in a designated, well-ventilated, and secure

area.

o Disposal Method: All hazardous waste must be disposed of through your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
contractor.[6] Do not dispose of 1,2-diiodoethane down the drain or in regular trash.[4]

Emergency Procedures
a. Spill Response:

o Evacuate and Ventilate: In the event of a spill, evacuate the immediate area and ensure it is
well-ventilated.[4]

o Contain: Use an inert absorbent material such as vermiculite, dry sand, or earth to contain
the spill.[4] Do not use combustible materials like paper towels.[4]

o Collect: Carefully collect the absorbed material and any contaminated surfaces into a
suitable, labeled container for hazardous waste disposal.[4]

o Clean: Clean the spill area with a suitable solvent, followed by soap and water.

b. First Aid:
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Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i

upper and lower eyelids. Seek medical

attention.[6]

Immediately flush skin with plenty of water for at
_ least 15 minutes while removing contaminated
Skin Contact ) S
clothing and shoes. If skin irritation occurs, get

medical advice/attention.[1][6]

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing. If
Inhalation breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek

medical attention.[1][6]

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion . . . .
mouth with water. Seek immediate medical

attention.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. echemi.com [echemi.com]

2. 1,2-Diiodoethane | C2H412 | CID 12224 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. Occupational exposure limits - ECHA [echa.europa.eu]

4. fishersci.com [fishersci.com]

5. ETHYLENE DICHLORIDE (1,2-DICHLOROETHANE) | Occupational Safety and Health
Administration [osha.gov]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.osha.gov/chemicaldata/588
https://www.echemi.com/sds/12-diiodoethane-pid_Rock4960.html
https://www.osha.gov/chemicaldata/588
https://www.echemi.com/sds/12-diiodoethane-pid_Rock4960.html
https://www.osha.gov/chemicaldata/588
https://www.osha.gov/chemicaldata/588
https://www.benchchem.com/product/b146647?utm_src=pdf-custom-synthesis
https://www.echemi.com/sds/12-diiodoethane-pid_Rock4960.html
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Diiodoethane
https://echa.europa.eu/oel
https://www.fishersci.com/store/msds?partNumber=AC115140250&productDescription=1%2C2-DIIODOETHANE%2C+99%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.osha.gov/chemicaldata/54
https://www.osha.gov/chemicaldata/54
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146647?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e 6. IODINE | Occupational Safety and Health Administration [osha.gov]

 To cite this document: BenchChem. [Navigating the Safe Handling of 1,2-Diiodoethane: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146647#personal-protective-equipment-for-handling-
1-2-diiodoethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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